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Compound of Interest

Compound Name: 1-Phenylundecane-1,11-diol

Cat. No.: B15424995 Get Quote

Essential Safety and Handling of 1-
Phenylundecane-1,11-diol
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Phenylundecane-1,11-diol was not

publicly available at the time of this writing. The following guidance is based on the chemical

properties of similar compounds, including long-chain diols and aromatic hydrocarbons. It is

imperative to handle this chemical with caution in a well-ventilated laboratory setting and to

conduct a thorough risk assessment before use.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-Phenylundecane-1,11-diol, a comprehensive approach to personal

protection is essential to minimize exposure and ensure safety. The following table summarizes

the recommended Personal Protective Equipment (PPE).
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[1][2][3]

To protect against potential

splashes of the chemical that

could cause eye irritation or

injury. A face shield offers an

additional layer of protection

for the entire face.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[2][4]

To prevent skin contact, which

may cause irritation or allergic

reactions. The choice of glove

material should be based on

the specific solvent used with

the diol.[2]

Skin and Body Protection
A laboratory coat or chemical-

resistant apron.[1][5]

To protect against incidental

skin contact and contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][5]

To minimize the inhalation of

any potential vapors or

aerosols, which may cause

respiratory irritation.[5]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Always handle 1-Phenylundecane-1,11-diol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[5]

Eyewash stations and safety showers should be readily accessible in the immediate work

area.[6]

Handling Practices: Avoid direct contact with skin and eyes.[5] Do not breathe any dust,

fumes, or vapors that may be generated.[5] After handling, wash hands thoroughly with soap

and water.[5]
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Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents.[7][8]

Disposal Plan:

Waste Characterization: All waste containing 1-Phenylundecane-1,11-diol must be treated

as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

Disposal Method: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific disposal procedures. Do not dispose of it down the drain or in regular

trash.[9]

Experimental Workflow
The following diagram illustrates a standard workflow for the safe handling of 1-
Phenylundecane-1,11-diol in a laboratory setting.
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Workflow for Handling 1-Phenylundecane-1,11-diol

Preparation

Chemical Handling

Cleanup and Disposal

1. Don Personal Protective Equipment (PPE)

2. Prepare Workspace in Fume Hood

3. Gather All Necessary Materials

4. Weigh/Measure Chemical

5. Perform Experimental Procedure

6. Decontaminate Work Surfaces

7. Dispose of Waste Properly

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Phenylundecane-1,11-diol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15424995?utm_src=pdf-body-img
https://www.benchchem.com/product/b15424995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15424995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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